Cas no 67856-65-9 (bis(2-methoxyethyl)(nitroso)amine)

bis(2-methoxyethyl)(nitroso)amine structure
67856-65-9 structure
Product Name:bis(2-methoxyethyl)(nitroso)amine
CAS No:67856-65-9
MF:C6H14N2O3
MW:162.186961650848
MDL:MFCD01730506
CID:1722240
PubChem ID:49986
Update Time:2025-04-21

bis(2-methoxyethyl)(nitroso)amine Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-N-(2-methoxyethyl)-N-nitrosoethanamine
    • ethanamine, 2-methoxy-N-(2-methoxyethyl)-N-nitroso-
    • N,N-bis(2-methoxyethyl)nitrous amide
    • bis(2-methoxyethyl)(nitroso)amine
    • DTXSID30218095
    • SCHEMBL9518100
    • nitroso-bis-( -2-methoxyethyl)-amine
    • DIETHYLAMINE, 2,2'-DIMETHOXY-N-NITROSO-
    • N-Nitrosobis(2-methoxyethyl)amine
    • Bis(2-methoxyethyl)nitrosoamine
    • EN300-27716326
    • Bis(2-methoxyethyl)nitrosamine
    • 1,1-Bis(2-methoxyethyl)-2-oxohydrazine #
    • CHEMBL538654
    • 67856-65-9
    • BRN 2245247
    • MDL： MFCD01730506
    • Inchi： 1S/C6H14N2O3/c1-10-5-3-8(7-9)4-6-11-2/h3-6H2,1-2H3
    • InChI Key： YUOVQRQPDLKLTB-UHFFFAOYSA-N
    • SMILES： O(C)CCN(CCOC)N=O

Computed Properties

  • Exact Mass: 162.10044231g/mol
  • Monoisotopic Mass: 162.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 91.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 51.1Ų

bis(2-methoxyethyl)(nitroso)amine Pricemore >>

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Enamine
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Enamine
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Enamine
EN300-27716326-10.0g
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Enamine
EN300-27716326-1g
bis(2-methoxyethyl)(nitroso)amine
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 $1229.0 2023-09-10
Enamine
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